Cas no 823-86-9 (4-Chlorophenylhydroxylamine)

4-Chlorophenylhydroxylamine structure

Product Name:4-Chlorophenylhydroxylamine

CAS No:823-86-9

MF:C₆H₆ClNO

MW:143.570940494537

CID:724381

PubChem ID:69983

Update Time:2024-03-01

4-Chlorophenylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- Benzenamine,4-chloro-N-hydroxy-
- N-(4-chlorophenyl)hydroxylamine
- 4-chloro-n-hydroxyaniline
- 4-Chlorophenylhydroxylamine
- Benzenamine,4-chloro-N-hydroxy
- Hydroxylamine,N-(p-chlorophenyl)
- N-(4-chlorophenyl)-hydroxylamine acid
- N-(p-Chlorophenyl)hydroxylamine
- p-chloro phenylhydroxylamine
- 4-Chloro-N-hydroxybenzenamine (ACI)
- Hydroxylamine, N-(p-chlorophenyl)- (6CI, 7CI, 8CI)
- 4-Chlorophenylhydroxamic acid
- N-Hydroxy-4-chloroaniline
- N-Hydroxy-4-chlorobenzenamine
- NSC 166794
- NSC 528511
- p-Chlorophenylhydroxylamine
- Inchi： 1S/C6H6ClNO/c7-5-1-3-6(8-9)4-2-5/h1-4,8-9H
- InChI Key： VVQDMDRAUXFEND-UHFFFAOYSA-N
- SMILES： ClC1C=CC(NO)=CC=1

Computed Properties

Exact Mass: 143.01400
Monoisotopic Mass: 143.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 81.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3A^2
XLogP3: 2

Experimental Properties

Density: 1.409
Boiling Point: 251.7°C at 760 mmHg
Flash Point: 106°C
Refractive Index: 1.661
PSA: 32.26000
LogP: 2.21410

4-Chlorophenylhydroxylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

4-Chlorophenylhydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C275250-2.5mg	4-Chlorophenylhydroxylamine	823-86-9		2.5mg	$ 242.00	2023-04-18
TRC	C275250-5mg	4-Chlorophenylhydroxylamine	823-86-9		5mg	$ 448.00	2023-04-18
TRC	C275250-10mg	4-Chlorophenylhydroxylamine	823-86-9		10mg	$ 707.00	2023-04-18
TRC	C275250-50mg	4-Chlorophenylhydroxylamine	823-86-9		50mg	$ 138.00	2023-04-18
TRC	C275250-250mg	4-Chlorophenylhydroxylamine	823-86-9		250mg	$ 632.00	2023-04-18
TRC	C275250-500mg	4-Chlorophenylhydroxylamine	823-86-9		500mg	$ 800.00	2023-09-08
A2B Chem LLC	AH76654-1g	4-chlorophenylhydroxylamine	823-86-9	95+%	1g	$1109.00	2024-04-19

4-Chlorophenylhydroxylamine Production Method

Production Method 1

823-86-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum , Silica ; 1 h, 200 °C; 200 °C → rt
1.2 Reagents: Dimethyl sulfoxide , Hydrogen , (±)-sec-Butylamine Solvents: Isopropanol ; 100 min, 1 bar, rt

Reference

Selective synthesis of N-aryl hydroxylamines by the hydrogenation of nitroaromatics using supported platinum catalysts

Takenaka, Yasumasa; et al, Green Chemistry, 2009, 11(9), 1385-1390

Production Method 2

116278-63-8

823-86-9

Reaction Conditions

1.1 Reagents: Potassium chloride , Water Solvents: Acetonitrile , Water

Reference

Nucleophilic substitution at nitrogen and carboxyl carbon of N-aryl-O-pivaloylhydroxylamines in aqueous solution: competition with SN1 solvolysis of model carcinogens

Helmick, John S.; et al, Journal of Organic Chemistry, 1991, 56(8), 2925-7

Production Method 3

106-39-8

1303610-35-6

823-86-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 5-[Bis(1,1-dimethylethyl)phosphino]-1′,3′,5′-triphenyl-1,4′-bi-1H-pyrazole Solvents: Toluene ; 30 min, rt; 16 h, 80 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 90 min, 40 °C
2.2 Solvents: Water ; pH 7

Reference

Synthesis of N-arylhydroxylamines by Pd-catalyzed coupling

Beaudoin, Daniel; et al, Tetrahedron Letters, 2011, 52(17), 2221-2223

Production Method 4

18162-48-6

134262-94-5

823-86-9

Reaction Conditions

1.1 Reagents: Triethylamine
2.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 5-[Bis(1,1-dimethylethyl)phosphino]-1′,3′,5′-triphenyl-1,4′-bi-1H-pyrazole Solvents: Toluene ; 30 min, rt; 16 h, 80 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 90 min, 40 °C
3.2 Solvents: Water ; pH 7

Reference

Synthesis of N-arylhydroxylamines by Pd-catalyzed coupling

Beaudoin, Daniel; et al, Tetrahedron Letters, 2011, 52(17), 2221-2223

Production Method 5

2916-68-9

530-62-1

823-86-9

Reaction Conditions

1.1 Reagents: Hydroxylamine
2.1 Reagents: Triethylamine
3.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 5-[Bis(1,1-dimethylethyl)phosphino]-1′,3′,5′-triphenyl-1,4′-bi-1H-pyrazole Solvents: Toluene ; 30 min, rt; 16 h, 80 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 90 min, 40 °C
4.2 Solvents: Water ; pH 7

Reference

Synthesis of N-arylhydroxylamines by Pd-catalyzed coupling

Beaudoin, Daniel; et al, Tetrahedron Letters, 2011, 52(17), 2221-2223

Production Method 6

823-86-9

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Ruthenium , 1H-Imidazolium, 1,3-bis[(4-ethenylphenyl)methyl]-2-methyl-, chloride (1:1), poly… Solvents: Ethanol ; 180 min, 25 °C

Reference

Highly efficient and selective partial reduction of nitroarenes to N-arylhydroxylamines catalysed by phosphine oxide-decorated polymer immobilized ionic liquid stabilized ruthenium nanoparticles

Paterson, Reece; et al, Journal of Catalysis, 2023, 417, 74-88

Production Method 7

823-86-9

Reaction Conditions

1.1 Reagents: Magnesium , Hydrazine sulfate Solvents: Ethanol , Water ; 1.5 min, rt → 80 °C

Reference

Green protocol for the rapid generation of arylhydroxylamines and hydrazoarenes in water

Pasha, Mohamed Afzal; et al, Organic Chemistry: An Indian Journal, 2006, 2(5-6), 97-101

Production Method 8

823-86-9

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Ruthenium Solvents: Tetrahydrofuran ; 2.5 h, rt

Reference

Selective conversion of nitroarenes using a carbon nanotube-ruthenium nanohybrid

Jawale, Dhanaji V.; et al, Chemical Communications (Cambridge, 2015, 51(9), 1739-1742

Production Method 9

1303610-38-9

823-86-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 90 min, 40 °C
1.2 Solvents: Water ; pH 7

Reference

Synthesis of N-arylhydroxylamines by Pd-catalyzed coupling

Beaudoin, Daniel; et al, Tetrahedron Letters, 2011, 52(17), 2221-2223

Production Method 10

823-86-9

Reaction Conditions

1.1 Catalysts: Chloroperoxidase

Reference

The action of chloride peroxidase on 4-chloroaniline. N-oxidation and ring halogenation

Corbett, Michael D.; et al, Biochemical Journal, 1980, 187(3), 893-903

Production Method 11

823-86-9

Reaction Conditions

1.1 Reagents: Zinc

Reference

Synthesis and characterization of normal and N-substituted octanohydroxamic acid complexes

BenGuzzi, Salima A.; et al, Chemica Sinica, 2014, 5(3), 47-50

Production Method 12

823-86-9

Reaction Conditions

1.1 Reagents: Methylhydrazine Solvents: Acetonitrile ; 3 h, 28 °C

Reference

Selective Photoinduced Reduction of Nitroarenes to N-Arylhydroxylamines

Kallitsakis, Michael G.; et al, Organic Letters, 2020, 22(11), 4339-4343

Production Method 13

823-86-9

614-26-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 3 h, 28 °C

Reference

Selective Photoinduced Reduction of Nitroarenes to N-Arylhydroxylamines

Kallitsakis, Michael G.; et al, Organic Letters, 2020, 22(11), 4339-4343

Production Method 14

823-86-9

953-14-0

614-26-6

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Titania

Reference

Titania-Supported Gold Nanoparticles Catalyze the Selective Oxidation of Amines into Nitroso Compounds in the Presence of Hydrogen Peroxide

Fountoulaki, Stella; et al, Advanced Synthesis & Catalysis, 2016, 358(9), 1500-1508

Production Method 15

823-86-9

1602-00-2

614-26-6

Reaction Conditions

1.1 Catalysts: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt; 30 min, rt
1.2 Reagents: Potassium borohydride Catalysts: Iron , Palladium , Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt; rt
1.3 rt; 4 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Sustainable and Scalable Fe/ppm Pd Nanoparticle Nitro Group Reductions in Water at Room Temperature

Gabriel, Christopher M.; et al, Organic Process Research & Development, 2017, 21(2), 247-252

Production Method 16

823-86-9

1602-00-2

932-98-9

614-26-6

Reaction Conditions

1.1 Catalysts: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt; 30 min, rt
1.2 Reagents: Potassium borohydride Catalysts: Iron , Palladium , Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt
1.3 rt; 3 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt
1.5 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Sustainable and Scalable Fe/ppm Pd Nanoparticle Nitro Group Reductions in Water at Room Temperature

Gabriel, Christopher M.; et al, Organic Process Research & Development, 2017, 21(2), 247-252